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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233

Technical Guide: 2,2,5,5-Tetramethylhexane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides core information on the chemical properties, synthesis,
and analysis of 2,2,5,5-tetramethylhexane. It includes a summary of its molecular data, a
detailed, generalized protocol for its synthesis via the Wurtz reaction, and a standard
methodology for its identification and purity assessment using Gas Chromatography-Mass
Spectrometry (GC-MS). As a saturated alkane, 2,2,5,5-tetramethylhexane is not involved in
biological signaling pathways; therefore, this guide focuses on the fundamental chemical
workflows relevant to its preparation and characterization in a laboratory setting.

Core Molecular Data

The fundamental quantitative data for 2,2,5,5-tetramethylhexane is summarized below. This
information is critical for stoichiometric calculations, analytical characterization, and safety
assessments.
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Property Value Citation(s)
Molecular Formula CioH22 [L][2][3][4][5]
Molecular Weight 142.28 g/mol [1112][31[4]
CAS Number 1071-81-4 [1][2][5]
IUPAC Name 2,2,5,5-tetramethylhexane [11[3]
Synonym Bineopentyl [1][5]
Density 0.734 g/cm3 [2]

Boiling Point 138.8 °C at 760 mmHg [2]

Melting Point -12.6 °C [2]

Synthesis Protocol: Wurtz Reaction

A common method for the synthesis of symmetrical alkanes such as 2,2,5,5-
tetramethylhexane is the Wurtz reaction. This reaction involves the coupling of two alkyl
halide molecules using sodium metal in an inert solvent.

Reaction Scheme: 2(CHs)sC-CH2-Cl + 2Na - (CHs)3C-CH2-CH2-C(CHs)s + 2NaCl
Experimental Protocol:
» Materials:

o 1-chloro-2,2-dimethylpropane (neopentyl chloride)

o Sodium metal (as a dispersion or freshly cut pieces)

o Anhydrous diethyl ether (or other suitable inert solvent like THF)

o Apparatus for reactions under an inert atmosphere (e.g., Schlenk line, nitrogen/argon
balloon)

e Procedure:
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o Preparation: A three-necked round-bottom flask is flame-dried and fitted with a reflux
condenser, a dropping funnel, and a nitrogen/argon inlet.

o Reaction Setup: Sodium metal is added to the flask along with anhydrous diethyl ether
under a positive pressure of inert gas.

o Initiation: A solution of 1-chloro-2,2-dimethylpropane in anhydrous diethyl ether is prepared
and added to the dropping funnel. A small amount is added to the sodium suspension to
initiate the reaction.

o Execution: Once the reaction begins (indicated by cloudiness or gentle reflux), the
remaining alkyl halide solution is added dropwise at a rate that maintains a controlled
reflux.

o Completion and Workup: After the addition is complete, the mixture is stirred and may be
gently heated to ensure the reaction goes to completion. The reaction is then carefully
guenched by the slow addition of ethanol, followed by water to destroy any unreacted
sodium.

o Extraction and Purification: The organic layer is separated, washed with water and brine,
and dried over an anhydrous salt (e.g., MgSQOa). The solvent is removed by distillation.
The resulting crude 2,2,5,5-tetramethylhexane can be purified by fractional distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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